Cas no 1956335-85-5 (2-(1H-Pyrrol-1-yl)acetimidamide hydrochloride)

• Product Name: 2-(1H-Pyrrol-1-yl)acetimidamide hydrochloride
• CAS No: 1956335-85-5
• MF: C₆H₁₀ClN₃
• MW: 159.616699695587
• CID: 4780012
• Update Time: 2025-10-29

2-(1H-Pyrrol-1-yl)acetimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Pyrrol-1-yl)acetimidamide hydrochloride

• Inchi： 1S/C6H9N3.ClH/c7-6(8)5-9-3-1-2-4-9;/h1-4H,5H2,(H3,7,8);1H
• InChI Key： FQUJACGBKZCGRJ-UHFFFAOYSA-N
• SMILES： Cl.N1(C=CC=C1)CC(=N)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Topological Polar Surface Area: 54.8

Additional information on 2-(1H-Pyrrol-1-yl)acetimidamide hydrochloride

2-(1H-Pyrrol-1-yl)acetimidamide hydrochloride: A Comprehensive Overview

2-(1H-Pyrrol-1-yl)acetimidamide hydrochloride, also known by its CAS number 1956335-85-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a pyrrole ring fused with an acetimidamide group, which contributes to its versatile chemical properties.

The pyrrole moiety in 2-(1H-Pyrrol-1-yl)acetimidamide hydrochloride is a key structural feature that imparts aromaticity and stability to the molecule. Pyrrole rings are known for their ability to engage in various non-covalent interactions, such as hydrogen bonding and π-π stacking, making them valuable in the design of bioactive compounds. Recent studies have highlighted the role of pyrrole-containing compounds in modulating cellular signaling pathways, particularly in cancer biology.

The acetimidamide group in this compound adds another layer of functionality. Acetimidamides are known for their ability to act as hydrogen bond donors and acceptors, which can enhance the bioavailability and pharmacokinetic properties of drugs. In the context of 2-(1H-Pyrrol-1-yl)acetimidamide hydrochloride, this group may facilitate interactions with biological targets, such as enzymes or receptors, making it a promising candidate for drug discovery.

Recent research has focused on the synthesis and characterization of 2-(1H-Pyrrol-1-yl)acetimidamide hydrochloride. One study reported a novel synthetic route involving the reaction of pyrrole derivatives with acetyl chloride under specific conditions. This method not only improved the yield but also provided insights into the stereochemical control of the product. Such advancements are crucial for scaling up production and ensuring consistent quality for potential therapeutic applications.

In terms of biological activity, 2-(1H-Pyrrol-1-yl)acetimidamide hydrochloride has shown promise in preclinical models. For instance, it has demonstrated moderate inhibitory activity against certain kinases involved in oncogenic signaling pathways. While these results are preliminary, they underscore the potential of this compound as a lead molecule for developing anti-cancer agents.

The chemical stability of 2-(1H-Pyrrol-1-yl)acetimidamide hydrochloride is another area that has been extensively studied. Researchers have investigated its degradation pathways under various conditions, such as thermal stress and exposure to light. These studies have revealed that the compound is relatively stable under normal storage conditions but may degrade upon prolonged exposure to harsh environments.

In conclusion, 2-(1H-Pyrrol-1-yl)acetimidamide hydrochloride, with its unique structure and functional groups, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its potential lies not only in its ability to interact with biological targets but also in its versatility as a building block for more complex molecules. As research continues to unfold, this compound may pave the way for innovative solutions in medicine and beyond.